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Compound of Interest

Compound Name: Tiazofurin

Cat. No.: B1684497

Essential Safety and Handling Guide for
Tiazofurin

This guide provides crucial safety and logistical information for the handling and disposal of
Tiazofurin, tailored for researchers, scientists, and drug development professionals. Following
these procedural steps is essential for ensuring a safe laboratory environment.

Hazard Summary

Tiazofurin is classified as a hazardous substance with the following potential effects:

Corrosive Hazard: Poses a risk of damage to tissues upon contact.

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

Acute Toxicity: Harmful if swallowed.[1]

Peroxide Formation: May form explosive peroxides.

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory when handling Tiazofurin to minimize
exposure risk.

Protection Type Specific PPE Requirement Source

) Wear safety glasses with side
Eye/Face Protection )
shields or goggles.

Wear protective gloves and
protective clothing. For
handling hazardous drugs,

Skin and Body Protection long-sleeved, seamless, [2]
disposable gowns with tight-
fitting cuffs that close in the

back are recommended.

When handling antineoplastic
] hazardous drugs, two pairs of
Hand Protection [3]
chemotherapy gloves are

required.

If exposure limits are exceeded
or irritation is experienced,
NIOSH/MSHA approved

) ) respiratory protection should

Respiratory Protection ) )

be worn. For high airborne
contaminant concentrations,
positive-pressure supplied air

respirators may be necessary.

Operational Plan: Handling and Storage

Engineering Controls:
o Ensure adequate ventilation in all areas where Tiazofurin is handled and stored.

» Use of a biological safety cabinet is recommended for manipulating the compound to prevent
aerosol generation.
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o Accessible eyewash stations and safety showers are required in the immediate work area.

Handling Procedures:

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Avoid creating dust when handling the powdered form.

Do not eat, drink, or smoke in areas where Tiazofurin is being used.[1]

Wash hands thoroughly after handling.
Storage Procedures:

o Store in a tightly sealed container at 4°C.[4]
e Protect the compound from moisture.

« Given that it may form explosive peroxides, storage away from heat and sources of ignition
is crucial.

Emergency Response Plan

Spill Procedures: A clear and efficient response to a Tiazofurin spill is critical to contain the
hazard and prevent exposure.
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Evacuate Immediate Area & Alert Personnel

Don Appropriate PPE
(Double Gloves, Gown, Respirator, Goggles)

Contain the Spill
(Cover with absorbent material or plastic sheet)

Clean Up Spill
(Mechanically take up powder, place in waste container)

Decontaminate the Area
(Clean surface thoroughly)

Dispose of Waste
(Follow hazardous waste protocols)

Click to download full resolution via product page

Caption: Workflow for Tiazofurin Spill Response.
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First Aid Measures:

If on Skin: Immediately remove all contaminated clothing. Rinse the affected skin with water.

[1]

If in Eyes: Rinse cautiously with water for several minutes. If contact lenses are present,
remove them if it is easy to do so and continue rinsing.[1]

If Inhaled: Move the individual to fresh air and ensure they are comfortable for breathing.[1]

If Swallowed: Immediately contact a POISON CENTER or physician. Rinse the mouth with
water but do not induce vomiting.[1]

Disposal Plan

The disposal of Tiazofurin and any contaminated materials must be handled as hazardous
chemical waste.

Waste Segregation and Collection:

Separate waste solutions and solids containing Tiazofurin from other laboratory chemical
waste.[5]

All disposable items that have come into contact with Tiazofurin, such as gloves and
absorbent pads, should be disposed of in a designated yellow "Trace" waste container.[5]

For larger quantities or "bulk" waste, such as partially used vials or syringes with visible
residual drug, use a designated black RCRA hazardous waste container.[5]

Ensure all waste containers are clearly labeled with a URI hazardous waste label or
equivalent institutional label.[5]

Disposal Procedure:
e Do not dispose of any Tiazofurin waste down the drain.

» When a waste container is full or no longer in use, submit a hazardous waste pick-up
request through your institution's Environmental Health & Safety (EH&S) department.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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